Cas no 134379-77-4 (Dexelvucitabine)

Dexelvucitabine is a nucleoside reverse transcriptase inhibitor (NRTI) under investigation for its potential application in antiretroviral therapy. Structurally related to cytidine analogs, it exhibits activity against HIV-1 by competitively inhibiting viral reverse transcriptase, thereby impeding viral DNA synthesis. Preclinical and early-phase clinical studies suggest favorable pharmacokinetic properties, including prolonged intracellular half-life and efficient phosphorylation to its active triphosphate form. Its resistance profile appears distinct from first-generation NRTIs, potentially offering utility in treatment-experienced patients. Dexelvucitabine's low cytotoxicity and selective inhibition profile further support its investigational use in combination regimens. Ongoing research aims to clarify its clinical efficacy and safety in HIV management.

Dexelvucitabine structure

Product Name:Dexelvucitabine

CAS No:134379-77-4

MF:C₉H₁₀FN₃O₃

MW:227.192405223846

CID:184098

PubChem ID:64973

Update Time:2025-08-01

Dexelvucitabine Chemical and Physical Properties

Names and Identifiers

- Cytidine,2',3'-didehydro-2',3'-dideoxy-5-fluoro-
- Dexelvucitabine
- INCB 8721
- 2',3'-didehydro-2,3-dideoxy-5-fluorocytidine
- D-D4FC
- DFC
- DPC 817
- DPC-817
- INCB-8721
- RA 131423
- Reverset
- YZ-817
- Dexelvucitabine [USAN]
- AKOS030568059
- DOC 817
- beta-D-D4FC
- CHEMBL109831
- .beta.-D-D4FC
- 4-amino-5-fluoro-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2-one
- Reverset (TM)
- 2',3'-Didehydro-2',3'-dideoxy-5-fluorocytidine
- Cytidine, 2',3'-didehydro-2',3'-dideoxy-5-fluoro-
- (+)-4-amino-5-fluoro-1-((2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl)pyrimidin-2(1H)-one
- HY-14920
- 4-amino-5-fluoro-1-((2r,5s)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl)pyrimidin-2(1h)-one
- MS-23285
- Q5268320
- NS00068087
- DEXELVUCITABINE [INN]
- CYTIDINE, 2',3'-DIDEHYDRO-2',3'-DIDEOXY-5-FLUORO
- Dexelvucitabine (USAN/INN)
- DEXELVUCITABINE [WHO-DD]
- DTXSID20158678
- 5F-D4C
- reverse-t
- YZ 817
- .beta.-D-2',3'-Didehydro-2',3'-dideoxy-5-fluorocytidine
- SCHEMBL599014
- RVT
- 134379-77-4
- 2',3'-Dideoxy-2',3'-didehydro-beta-L-5-fluorocytidine
- KU8SPJ271W
- DB12470
- d4FC
- D06580
- PSI-5582
- Dexelvucitabine [USAN:INN]
- Reverset (TN)
- CS-0003633
- UNII-KU8SPJ271W
- RA 131423; Reverset; YZ 817
- DA-62808
- Inchi： 1S/C9H10FN3O3/c10-6-3-13(9(15)12-8(6)11)7-2-1-5(4-14)16-7/h1-3,5,7,14H,4H2,(H2,11,12,15)/t5-,7+/m0/s1
- InChI Key： HSBKFSPNDWWPSL-CAHLUQPWSA-N
- SMILES： FC1C(N)=NC(N(C=1)[C@H]1C=C[C@@H](CO)O1)=O

Computed Properties

Exact Mass: 227.07061935g/mol
Monoisotopic Mass: 227.07061935g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 88.2Å²

Dexelvucitabine Security Information

Storage Condition：(BD123875)

Dexelvucitabine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-14920-5mg	Dexelvucitabine	134379-77-4	99.52%	5mg	￥3000	2024-04-20
MedChemExpress	HY-14920-10mg	Dexelvucitabine	134379-77-4	99.52%	10mg	￥4800	2024-04-20
MedChemExpress	HY-14920-25mg	Dexelvucitabine	134379-77-4	99.52%	25mg	￥9700	2024-04-20
MedChemExpress	HY-14920-50mg	Dexelvucitabine	134379-77-4	99.52%	50mg	￥15500	2023-08-31
TRC	D762190-2.5mg	Dexelvucitabine	134379-77-4		2.5mg	$201.00	2023-05-18
TRC	D762190-10mg	Dexelvucitabine	134379-77-4		10mg	$781.00	2023-05-18
TRC	D762190-25mg	Dexelvucitabine	134379-77-4		25mg	$1568.00	2023-05-18
TRC	D762190-100mg	Dexelvucitabine	134379-77-4		100mg	$ 7600.00	2023-09-07
MedChemExpress	HY-14920-10mM*1 mL in DMSO	Dexelvucitabine	134379-77-4	99.52%	10mM*1 mL in DMSO	￥3300	2024-04-20
MedChemExpress	HY-14920-1mg	Dexelvucitabine	134379-77-4	99.52%	1mg	￥1200	2024-04-20